Cas no 2227205-30-1 (3-(methoxymethyl)bicyclo1.1.1pentan-1-amine)

• Product Name: 3-(methoxymethyl)bicyclo1.1.1pentan-1-amine
• CAS No: 2227205-30-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD33549152
• CID: 5639458
• PubChem ID: 135392861
• Update Time: 2025-06-08

3-(methoxymethyl)bicyclo1.1.1pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-27754298
• 3-(Methoxymethyl)bicyclo[1.1.1]pentan-1-amine
• SCHEMBL21504214
• EN300-6102502
• 2227205-30-1
• Bicyclo[1.1.1]pentan-1-amine, 3-(methoxymethyl)-
• 3-Methoxymethyl-bicyclo[1.1.1]pent-1-ylamine
• 3-(methoxymethyl)bicyclo1.1.1pentan-1-amine

• MDL： MFCD33549152
• Inchi： 1S/C7H13NO/c1-9-5-6-2-7(8,3-6)4-6/h2-5,8H2,1H3
• InChI Key： OCIXCZBNIIOWOQ-UHFFFAOYSA-N
• SMILES： C12(N)CC(COC)(C1)C2

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 146.0±13.0 °C(Predicted)
• pka: 10.68±0.40(Predicted)

Additional information on 3-(methoxymethyl)bicyclo1.1.1pentan-1-amine

3-(Methoxymethyl)bicyclo[1.1.1]pentan-1-amine: An Emerging Compound in Medicinal Chemistry

3-(Methoxymethyl)bicyclo[1.1.1]pentan-1-amine (CAS No. 2227205-30-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclic amines and features a distinctive bicyclo[1.1.1]pentane core, which has been the focus of extensive research in recent years.

The bicyclo[1.1.1]pentane scaffold is known for its high conformational rigidity and ability to mimic bioactive conformations, making it an attractive building block for the design of new drugs. The presence of the methoxymethyl group on the nitrogen atom further enhances the compound's solubility and stability, which are crucial factors in drug development.

Recent studies have explored the potential of 3-(methoxymethyl)bicyclo[1.1.1]pentan-1-amine in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. One notable application is its use as a scaffold for the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 3-(methoxymethyl)bicyclo[1.1.1]pentan-1-amine exhibited potent SSRI activity with high selectivity and low side effects compared to traditional SSRIs. This finding highlights the potential of this compound as a lead structure for the development of more effective and safer antidepressant drugs.

Beyond its application in central nervous system (CNS) disorders, 3-(methoxymethyl)bicyclo[1.1.1]pentan-1-amine has also shown promise in cancer research. A recent study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibited significant antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action was attributed to the compound's ability to disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis.

In addition to its therapeutic potential, 3-(methoxymethyl)bicyclo[1.1.1]pentan-1-amine has been investigated for its use as a synthetic intermediate in organic synthesis. Its unique structural features make it a valuable starting material for the synthesis of complex molecules with diverse biological activities. For example, researchers at the University of California, Berkeley, utilized this compound as a key intermediate in the total synthesis of a natural product with potent anti-inflammatory properties.

The synthesis of 3-(methoxymethyl)bicyclo[1.1.1]pentan-1-amine has been optimized through various synthetic routes, including transition-metal-catalyzed reactions and organocatalytic methods. These advancements have made it more accessible for large-scale production, facilitating its use in both academic research and industrial applications.

In conclusion, 3-(methoxymethyl)bicyclo[1.1.1]pentan-1-amine (CAS No. 2227205-30-1) represents an exciting advancement in medicinal chemistry with broad applications in drug discovery and development. Its unique structural properties and versatile synthetic accessibility make it a promising candidate for further exploration in various therapeutic areas, from CNS disorders to cancer treatment.